Cas no 68081-81-2 (Sodium (C10-16)alkylbenzenesulfonate)

• Product Name: Sodium (C10-16)alkylbenzenesulfonate
• CAS No: 68081-81-2
• MF: C₁₇H₂₇NaO₃S
• MW: 334.449255228043
• CID: 58692
• PubChem ID: 23707964
• Update Time: 2025-04-18

Sodium (C10-16)alkylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium (C10-16)alkylbenzenesulfonate
• Mono(C10-16)alkylbenzenesulfonic acid sodium salt
• Calsoft F-90
• Sodium(C10-16)alkylbenzenesulfonate
• 68081-81-2
• Sodium 4-(undecan-3-yl)benzene-1-sulfonate
• 18777-52-1
• sodium;4-undecan-3-ylbenzenesulfonate
• 127184-52-5
• DTXSID2058679
• FT-0623428

• Inchi： 1S/C17H28O3S.Na/c1-3-5-6-7-8-9-10-15(4-2)16-11-13-17(14-12-16)21(18,19)20;/h11-15H,3-10H2,1-2H3,(H,18,19,20);/q;+1/p-1
• InChI Key： HUKUZKXWBQJYTO-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)C(CC)CCCCCCCC)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 334.158
• Monoisotopic Mass: 334.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 357
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6A^2

Experimental Properties

• Density: 1 at 68 °F (USCG, 1999)
• Boiling Point: °Cat760mmHg
• Flash Point: °C